Cas no 2680826-65-5 (benzyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate)

• Product Name: benzyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate
• CAS No: 2680826-65-5
• MF: C₁₆H₁₃BrN₄O₂
• MW: 373.204022169113
• CID: 5624984
• PubChem ID: 165931459
• Update Time: 2025-06-07

benzyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301116
• 2680826-65-5
• benzyl N-[5-bromo-2-(1H-1,2,4-triazol-1-yl)phenyl]carbamate
• benzyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate

• Inchi： 1S/C16H13BrN4O2/c17-13-6-7-15(21-11-18-10-19-21)14(8-13)20-16(22)23-9-12-4-2-1-3-5-12/h1-8,10-11H,9H2,(H,20,22)
• InChI Key： BAESSWBJDLIPND-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)NC(=O)OCC1C=CC=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 372.02219g/mol
• Monoisotopic Mass: 372.02219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69Ų

Additional information on benzyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate

Comprehensive Overview of Benzyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate (CAS No. 2680826-65-5)

The compound benzyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate (CAS No. 2680826-65-5) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-triazole ring and a bromo substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of antifungal and antimicrobial agents, aligning with the growing demand for novel therapeutics to combat resistant pathogens.

In recent years, the scientific community has shown heightened interest in 1,2,4-triazole-containing compounds due to their diverse pharmacological properties. The presence of the triazole moiety in benzyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate enhances its ability to interact with biological targets, making it a promising candidate for further study. This aligns with current trends in AI-driven drug discovery, where computational models are used to predict the efficacy of such compounds, reducing time and costs in preclinical research.

From a synthetic chemistry perspective, the bromo group in this compound offers versatile reactivity, enabling further functionalization through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Researchers frequently search for highly functionalized intermediates like this to streamline the development of new molecular entities, addressing challenges such as drug resistance and selectivity optimization.

The carbamate functional group in benzyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate also contributes to its stability and bioavailability, key factors in prodrug design. This is particularly relevant given the rising interest in targeted drug delivery systems, where modifying pharmacokinetic properties can enhance therapeutic outcomes. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are being reevaluated for their potential in tailored therapies.

Environmental and regulatory considerations are another critical aspect of modern chemical research. While benzyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles—a trending topic in sustainable science. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste, reflecting broader industry priorities.

In agrochemical applications, derivatives of this compound have shown promise as plant growth regulators or pesticide intermediates, addressing global concerns about food security and crop yield optimization. The integration of computational biology tools has accelerated the identification of such applications, demonstrating how interdisciplinary approaches are reshaping traditional chemical research.

Analytical characterization of CAS No. 2680826-65-5 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, which are frequently searched topics among chemists validating novel compounds. The compound’s purity and stability under various conditions are essential data points for industrial scalability—a recurring theme in process chemistry forums.

As patent landscapes evolve, benzyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate has appeared in filings related to kinase inhibitors and enzyme modulators, highlighting its versatility. This connects to the surge in precompetitive collaboration models, where academia and industry share early-stage research to accelerate innovation.

In conclusion, benzyl N-5-bromo-2-(1H-1,2,4-triazol-1-yl)phenylcarbamate represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to sustainable agriculture—reflect the compound’s alignment with pressing scientific and societal challenges. Continued research will likely uncover new dimensions of its utility, reinforcing the importance of specialized intermediates in advancing science and technology.